Cas no 106079-12-3 (1-(4-chlorophenyl)cyclobutane-1-carbaldehyde)

• Product Name: 1-(4-chlorophenyl)cyclobutane-1-carbaldehyde
• CAS No: 106079-12-3
• MF: C₁₁H₁₁ClO
• MW: 194.657442331314
• MDL: MFCD03789576
• CID: 1179302
• PubChem ID: 9942388
• Update Time: 2025-04-20

1-(4-chlorophenyl)cyclobutane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)cyclobutane-1-carbaldehyde
• ACMC-20m9kp
• Cyclobutanecarboxaldehyde, 1-(4-chlorophenyl)-
• 1-(4-chlorophenyl)cyclobutanecarbaldehyde
• 1-(4-chloro-phenyl)-cyclobutanecarbaldehyde
• CTK0G3955
• 1-(4-chlorophenyl)-cyclobutanecarboxaldehyde
• 1-(4-Chlorophenyl)cyclobutanecarboxaldehyde
• DB-353992
• SCHEMBL620974
• 106079-12-3
• 1-(4-chlorophenyl)-cyclobutanecarbaldehyde
• HYPLSMDRWCMCHA-UHFFFAOYSA-N
• DTXSID20433119

• MDL： MFCD03789576
• Inchi： 1S/C11H11ClO/c12-10-4-2-9(3-5-10)11(8-13)6-1-7-11/h2-5,8H,1,6-7H2
• InChI Key： HYPLSMDRWCMCHA-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1(C=O)CCC1

Computed Properties

• Exact Mass: 194.0498427g/mol
• Monoisotopic Mass: 194.0498427g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetaldehydes